Cas no 1892644-18-6 (5-Bromoisoquinolin-8-ol)

• Product Name: 5-Bromoisoquinolin-8-ol
• CAS No: 1892644-18-6
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD31729479
• CID: 4631005
• PubChem ID: 136999602
• Update Time: 2025-11-01

5-Bromoisoquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21917158
• 5-Bromo-8-isoquinolinol
• MFCD31729479
• WS-01408
• 5-bromoisoquinolin-8-ol
• DB-168880
• K10260
• 1892644-18-6
• 5-Bromoisoquinolin-8-ol

• MDL： MFCD31729479
• Inchi： 1S/C9H6BrNO/c10-8-1-2-9(12)7-5-11-4-3-6(7)8/h1-5,12H
• InChI Key： ASEOSMQJCKDQAA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=NC=CC=21)O

Computed Properties

• Exact Mass: 222.96328g/mol
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1Ų

Additional information on 5-Bromoisoquinolin-8-ol

Comprehensive Overview of 5-Bromoisoquinolin-8-ol (CAS No. 1892644-18-6): Properties, Applications, and Research Insights

5-Bromoisoquinolin-8-ol (CAS No. 1892644-18-6) is a halogenated isoquinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its bromine substitution at the 5-position and a hydroxyl group at the 8-position, serves as a versatile intermediate for synthesizing complex molecules. Its unique structure enables applications in drug discovery, catalysis, and organic electronics, aligning with current trends in green chemistry and sustainable synthesis.

The growing demand for heterocyclic compounds like 5-Bromoisoquinolin-8-ol reflects its relevance in addressing modern challenges such as antimicrobial resistance and cancer therapeutics. Researchers frequently explore its role in designing kinase inhibitors and fluorescence probes, topics trending in academic literature and patent filings. Its CAS No. 1892644-18-6 is often searched alongside terms like "isoquinoline derivatives", "brominated intermediates", and "medicinal chemistry building blocks", highlighting its interdisciplinary appeal.

From a synthetic perspective, 5-Bromoisoquinolin-8-ol exhibits notable reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing biaryl structures. Recent studies emphasize its utility in late-stage functionalization, a hot topic in precision medicine development. The compound’s solubility and stability profiles also make it suitable for high-throughput screening platforms, a frequent query among pharmaceutical researchers.

Environmental and regulatory considerations further drive interest in 5-Bromoisoquinolin-8-ol. Its potential as a biodegradable intermediate aligns with the EPA’s green chemistry principles, a trending search term among industrial chemists. Analytical methods like HPLC and LC-MS are commonly employed to quantify its purity, addressing another frequent user question: "How to analyze 5-Bromoisoquinolin-8-ol?".

In materials science, this compound’s electron-deficient core facilitates applications in organic semiconductors and OLEDs, areas experiencing rapid growth due to demand for flexible electronics. Patent databases reveal increasing filings combining CAS No. 1892644-18-6 with keywords like "optoelectronic materials" and "charge transport layers".

To conclude, 5-Bromoisoquinolin-8-ol (CAS No. 1892644-18-6) exemplifies the convergence of pharmaceutical innovation and advanced material design. Its multifaceted applications and alignment with industry trends ensure its continued prominence in scientific discourse, making it a critical subject for researchers navigating drug development pipelines and sustainable technologies.